2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid 4-fluoro-benzylamide

• Molecular Formula: C15H13FN2O3S
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-oxo-1,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C15H13FN2O3S/c16-12-3-1-10(2-4-12)9-17-22(20,21)13-5-6-14-11(7-13)8-15(19)18-14/h1-7,17H,8-9H2,(H,18,19)
• InChI Key: IEJOUCFNOKPSPG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=C(C=C3)F)NC1=O
• solubility: 16.7 [ug/mL]

Description

2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid 4-fluoro-benzylamide is a useful research compound. Its molecular formula is C15H13FN2O3S and its molecular weight is 320.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-chlorosulfonyl-2-oxindole (5.0 g), 4-fluorobenzylamine (3.0 mL) and pyridine (3.5 mL) in dichloromethane (30 mL) was stirred at room temperature for 4 hours. The precipitate was filtered, washed with dichloromethane and dried to give 5.8 g (84%) of 2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid-4-fluoro-benzylamide.